![molecular formula C13H23NO4 B6259069 2-{1-[(tert-butoxy)carbonyl]-4-methylpiperidin-3-yl}acetic acid CAS No. 2166785-52-8](/img/no-structure.png)
2-{1-[(tert-butoxy)carbonyl]-4-methylpiperidin-3-yl}acetic acid
Overview
Description
2-(1-[(tert-Butoxy)carbonyl]-4-methylpiperidin-3-yl)acetic acid, or 2-TBMPA, is an organic compound that has a wide range of applications in scientific research. It is a derivative of acetic acid, containing an additional tertiary butyl group at the alpha-position of the carboxyl group and a methyl group at the 4-position of the piperidine ring. This compound has been used in various laboratory experiments to study the effects of various biochemical and physiological processes, and has been found to have a number of advantages and limitations.
Scientific Research Applications
2-TBMPA has a number of applications in scientific research. It has been used in a variety of experiments to study the effects of various biochemical and physiological processes. For example, it has been used to study the effects of enzymes on the metabolism of drugs, as well as to study the effects of various drugs on the human body. Additionally, it has been used to study the effects of various hormones on the human body, as well as to study the effects of various drugs on the production of neurotransmitters.
Mechanism of Action
2-TBMPA is an organic compound that acts as an inhibitor of various enzymes. It works by binding to the active site of the enzyme and preventing the enzyme from catalyzing its reaction. This prevents the enzyme from carrying out its normal function, which can have a variety of effects on the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
2-TBMPA has a number of effects on the biochemical and physiological processes of the body. It has been found to inhibit the activity of various enzymes, which can lead to a variety of effects on the body. For example, it has been found to inhibit the activity of cytochrome P450 enzymes, which can lead to an increased risk of drug interactions and side effects. Additionally, it has been found to inhibit the activity of acetylcholinesterase, which can lead to an increased risk of seizures and other neurological effects.
Advantages and Limitations for Lab Experiments
2-TBMPA has a number of advantages and limitations for laboratory experiments. One of the main advantages of using this compound is that it is relatively easy to synthesize and is therefore readily available for use in experiments. Additionally, it is relatively non-toxic and has a low potential for causing side effects. However, there are some limitations to using this compound in laboratory experiments. For example, it has been found to have a relatively short half-life, which can limit its effectiveness in long-term experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to predict its effects in certain experiments.
Future Directions
There are a number of potential future directions for the use of 2-TBMPA in scientific research. One potential direction is to further study the effects of this compound on the biochemical and physiological processes of the body. Additionally, it could be used to study the effects of various drugs on the body, as well as to study the effects of various hormones on the body. Furthermore, it could be used to study the effects of various enzymes on the metabolism of drugs, as well as to study the effects of various drugs on the production of neurotransmitters. Finally, it could be used to study the effects of various environmental factors on the body, such as pollutants or radiation.
Synthesis Methods
2-TBMPA can be synthesized through a number of different methods. One of the most common methods involves the reaction of tert-butyl bromide with acetic acid in the presence of a base, such as potassium carbonate. This reaction results in the formation of 2-TBMPA, as well as a byproduct of tert-butyl alcohol. The reaction can be represented by the following equation:
CH3CO2H + (CH3)3CBr → CH3CO2CH2(CH3)2C + CH3CH2OH
Another method of synthesis involves the reaction of tert-butyl chloride with 4-methylpiperidine, which results in the formation of 2-TBMPA and a byproduct of tert-butyl alcohol. This reaction can be represented by the following equation:
(CH3)3CCl + H2NCH2CH2CH2CH3 → CH3CO2CH2(CH3)2C + CH3CH2OH
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1-[(tert-butoxy)carbonyl]-4-methylpiperidin-3-yl}acetic acid' involves the protection of the amine group of 4-methylpiperidine, followed by the alkylation of the protected amine with 2-bromoacetic acid tert-butyl ester. The tert-butyl ester group is then removed by hydrolysis to yield the final product.", "Starting Materials": [ "4-methylpiperidine", "2-bromoacetic acid tert-butyl ester", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Protection of the amine group of 4-methylpiperidine with tert-butoxycarbonyl chloride in the presence of triethylamine to yield 1-[(tert-butoxy)carbonyl]-4-methylpiperidine", "Alkylation of the protected amine with 2-bromoacetic acid tert-butyl ester in the presence of sodium hydride in DMF to yield 2-{1-[(tert-butoxy)carbonyl]-4-methylpiperidin-3-yl}acetic acid tert-butyl ester", "Hydrolysis of the tert-butyl ester group with hydrochloric acid in diethyl ether and water to yield 2-{1-[(tert-butoxy)carbonyl]-4-methylpiperidin-3-yl}acetic acid" ] } | |
CAS RN |
2166785-52-8 |
Product Name |
2-{1-[(tert-butoxy)carbonyl]-4-methylpiperidin-3-yl}acetic acid |
Molecular Formula |
C13H23NO4 |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one](/img/structure/B6258996.png)